Cas no 741698-59-9 (3-Furanmethanamine,N-(cyclopropylmethyl)-)

3-Furanmethanamine,N-(cyclopropylmethyl)- structure
741698-59-9 structure
Product Name:3-Furanmethanamine,N-(cyclopropylmethyl)-
CAS No:741698-59-9
MF:C9H13NO
MW:151.205622434616
CID:560284
PubChem ID:45091755
Update Time:2025-04-19

3-Furanmethanamine,N-(cyclopropylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Furanmethanamine,N-(cyclopropylmethyl)-
    • 3-Furanmethanamine,N-(cyclopropylmethyl)-(9CI)
    • 1-cyclopropyl-N-(furan-3-ylmethyl)methanamine
    • SCHEMBL4527984
    • 741698-59-9
    • Inchi: 1S/C9H13NO/c1-2-8(1)5-10-6-9-3-4-11-7-9/h3-4,7-8,10H,1-2,5-6H2
    • InChI Key: HFAKMTGWTVCQKQ-UHFFFAOYSA-N
    • SMILES: O1C=CC(=C1)CNCC1CC1

Computed Properties

  • Exact Mass: 151.099714038g/mol
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 25.2Ų
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